{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride

• IUPAC Name: (3-thiophen-2-yl-1H-pyrazol-5-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H9N3S.2ClH/c9-5-6-4-7(11-10-6)8-2-1-3-12-8;;/h1-4H,5,9H2,(H,10,11);2*1H
• InChI Key: JENFNKGNKSIHJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NNC(=C2)CN.Cl.Cl
• Molecular Formula: C8H11Cl2N3S
• DSSTOX Substance ID: DTXSID60658001
• Molecular Weight: 252.16 g/mol
• CAS RN: 1231953-54-0

Description

“{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride” is a chemical compound with the molecular formula C8H11Cl2N3S. It is related to the class of pyrazoles, which are aromatic heterocyclic compounds. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of “{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride” generally requires a multi-step reaction. Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of “{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride” consists of a pyrazole ring attached to a thiophene ring via a methylene bridge. The pyrazole ring contains two nitrogen atoms, while the thiophene ring contains a sulfur atom.

Chemical Reactions Analysis

Pyrazoles, including “{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride”, can participate in a variety of chemical reactions. For instance, they can undergo [3+2] cycloaddition reactions with dialkyl azodicarboxylates to form functionalized pyrazoles. They can also participate in Cu-catalyzed aerobic oxidative cyclization reactions with β,γ-unsaturated hydrazones to form a broad range of pyrazole derivatives.

Safety and Hazards

“{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride” may cause skin irritation, serious eye damage, and respiratory irritation. It is harmful if swallowed. It should be stored in a well-ventilated place and kept tightly closed.

Future Directions

The future directions for “{[5-(2-thienyl)-1H-pyrazol-3-yl]methyl}amine dihydrochloride” and related compounds could involve further exploration of their potential applications in medicinal chemistry, drug discovery, and other fields. Additionally, new synthetic methods and strategies could be developed to improve the efficiency and selectivity of the synthesis of these compounds.

Mechanism of Action

Target of Action

A structurally similar compound, 1-(4-thiophen-2-ylphenyl)methanamine, has been reported to target leukotriene a-4 hydrolase . Leukotriene A-4 hydrolase plays a crucial role in the inflammatory response by catalyzing the final step in the biosynthesis of leukotriene B4, a potent chemoattractant and cell activator for neutrophils .

Biochemical Pathways

If it indeed targets leukotriene a-4 hydrolase, it could potentially affect the leukotriene biosynthesis pathway, which plays a significant role in the inflammatory response .

Pharmacokinetics

A structurally similar compound, 1-(4-thiophen-2-ylphenyl)methanamine, has been reported to have unknown absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance .

Result of Action

Based on the potential target, it may modulate the inflammatory response by affecting the function of leukotriene a-4 hydrolase .